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Compound of Interest

Compound Name: Trimetazidine DiHCl

Cat. No.: B1683258 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Trimetazidine Dihydrochloride

(CAS No: 13171-25-0). Adherence to these procedural guidelines is critical for ensuring

laboratory safety and proper chemical handling.

Hazard Classification and Personal Protective
Equipment (PPE)
Trimetazidine DiHCl is classified by some suppliers as an acute oral toxicity agent (Category

4), a skin irritant (Category 2), and a serious eye irritant (Category 2A), and it may cause

respiratory irritation.[1][2] However, other suppliers classify it as a non-hazardous substance.[3]

[4] Due to these discrepancies, it is imperative to handle the compound with a conservative

approach, assuming it is hazardous.

Engineering controls are the first line of defense. Always handle Trimetazidine DiHCl in a well-

ventilated area, preferably within a laboratory fume hood.[5] An accessible safety shower and

eye wash station are mandatory in the handling area.[1][3]

The following personal protective equipment is required for handling Trimetazidine DiHCl:
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PPE Category Specification Rationale

Eye Protection
Safety goggles with side-

shields.

To prevent eye contact which

can cause serious irritation.[1]

[2][3]

Hand Protection Protective gloves (e.g., nitrile).

To prevent skin contact which

can cause irritation.[1][2][3]

Gloves must be inspected

before use.[5]

Body Protection Impervious clothing or lab coat.
To protect skin from accidental

splashes or spills.[1][3]

Respiratory Protection

NIOSH-approved N100 or

CEN-approved FFP3

particulate respirators are

recommended as a backup to

engineering controls.[5]

To prevent inhalation of dust

particles, which may cause

respiratory irritation.[1][2]

Handling, Storage, and Disposal Protocols
Handling:

Avoid contact with skin and eyes.[1][3][5]

Avoid the formation and inhalation of dust and aerosols.[1][3][5]

Do not eat, drink, or smoke in areas where the chemical is handled.[1]

Wash hands thoroughly after handling.[1]

Storage:

Keep the container tightly sealed.[1][3][5]

Store in a cool, dry, and well-ventilated area.[1][3][5]

Protect from direct sunlight and sources of ignition.[1][3]
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Recommended storage temperatures vary by supplier, with recommendations including 4°C,

-20°C, or refrigerated conditions.[1][3][5] Always refer to the supplier-specific storage

instructions.

Disposal:

Dispose of the substance and its container in accordance with all applicable federal, state,

and local regulations.[1][3]

Excess and expired materials should be handled by a licensed hazardous material disposal

company.[5]

Alternatively, the product may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[5][6]

Contaminated packaging should be disposed of in the same manner as the product.[1][3]

Emergency Procedures
In the event of an emergency, follow these procedures:
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Emergency Situation First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide respiratory support. Seek

medical attention.[1][3][4][7]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If skin irritation persists, seek medical

attention.[1][2][3][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1][2][3][4]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water if the person is conscious. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.[1][3][4]

Fire

Use water spray, dry chemical, carbon dioxide,

or alcohol-resistant foam to extinguish.[1][3][4]

[5] Wear self-contained breathing apparatus and

full protective gear.[1][4][5]

Accidental Release Measures
In the case of a spill, a structured response is crucial to mitigate exposure and contamination.
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Immediate Actions

Containment & Cleanup

Decontamination

Disposal
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Ensure Adequate Ventilation
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Contain Spill
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Click to download full resolution via product page

Caption: Workflow for handling a Trimetazidine DiHCl spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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